Cas no 876671-52-2 (8-(3-methoxypropyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(3-methoxypropyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 876671-52-2
• MF: C₁₆H₂₁N₅O₄
• MW: 347.369043111801
• CID: 5475967
• Update Time: 2025-07-16

8-(3-methoxypropyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-(3-methoxypropyl)-1,7-dimethyl-3-(2-oxopropyl)- (9CI)
• 8-(3-methoxypropyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C16H21N5O4/c1-10-8-20-12-13(17-15(20)19(10)6-5-7-25-4)18(3)16(24)21(14(12)23)9-11(2)22/h8H,5-7,9H2,1-4H3
• InChI Key： FLIIFHRSPIILGZ-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(CCCOC)C1=NC1=C2C(=O)N(CC(=O)C)C(=O)N1C

Additional information on 8-(3-methoxypropyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Overview of 8-(3-methoxypropyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 876671-52-2)

The compound 8-(3-methoxypropyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 876671-52-2) is a structurally complex molecule belonging to the imidazo[1,2-g]purine family. This class of compounds has garnered significant attention in recent years due to their potential applications in pharmaceutical research and biochemical studies. The presence of functional groups such as the methoxypropyl and oxopropyl moieties enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

One of the key features of 8-(3-methoxypropyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is its potential role in drug discovery. Researchers are increasingly exploring its derivatives for their biological activity, particularly in targeting enzymes and receptors involved in inflammatory pathways and metabolic disorders. This aligns with current trends in precision medicine, where tailored compounds are designed to address specific molecular targets.

The synthesis of 876671-52-2 involves multi-step organic reactions, often starting with purine derivatives and incorporating the methoxypropyl and oxopropyl groups through selective alkylation and condensation reactions. The compound's molecular weight and solubility properties make it suitable for further derivatization, which is a common practice in medicinal chemistry to optimize pharmacokinetic profiles.

In the context of scientific research, 8-(3-methoxypropyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has been studied for its potential interactions with adenosine receptors, which are critical in regulating neurological functions and cardiovascular health. This connection to neuroprotection and cardioprotection has sparked interest among researchers investigating treatments for conditions like ischemia and neurodegenerative diseases.

From a commercial perspective, the demand for high-purity 876671-52-2 has grown, driven by its use in high-throughput screening and lead optimization programs. Suppliers often highlight its chemical stability and compatibility with common laboratory techniques, such as HPLC and mass spectrometry, making it a reliable choice for academic and industrial labs.

Environmental and safety considerations are also paramount when handling 8-(3-methoxypropyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione. While it is not classified as hazardous, standard laboratory protocols should be followed to ensure safe storage and disposal. This aligns with the broader sustainability goals in the chemical industry, where minimizing environmental impact is a priority.

Looking ahead, the versatility of 876671-52-2 suggests it will remain a focal point in chemical biology and therapeutic development. Its unique structure offers opportunities for creating novel analogs with enhanced bioavailability and target specificity, addressing unmet needs in personalized healthcare.